Cas no 24625-82-9 (Propanoic acid, 2-bromo-, octyl ester)

• Product Name: Propanoic acid, 2-bromo-, octyl ester
• CAS No: 24625-82-9
• MF: C₁₁H₂₁BrO₂
• MW: 265.18724322319
• CID: 1421556
• PubChem ID: 520143
• Update Time: 2025-04-20

Propanoic acid, 2-bromo-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-bromo-, octyl ester
• octyl 2-bromopropanoate
• Octyl 2-bromopropionate
• 2-Bromo-propionic acid octyl ester
• Octyl 2-bromopropanoate #
• BOCFEZOZUMAGFA-UHFFFAOYSA-N
• DTXSID70334263
• 2-Bromopropanoic acid octyl ester
• DB-173156
• SCHEMBL7133351
• 2- Bromopropionic acid, octyl ester
• 24625-82-9

• Inchi： 1S/C11H21BrO2/c1-3-4-5-6-7-8-9-14-11(13)10(2)12/h10H,3-9H2,1-2H3
• InChI Key： BOCFEZOZUMAGFA-UHFFFAOYSA-N
• SMILES： BrC(C)C(=O)OCCCCCCCC

Computed Properties

• Exact Mass: 264.07253
• Monoisotopic Mass: 264.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 258.1±8.0 ºC (760 Torr),
• Flash Point: 122.2±10.3 ºC,
• Solubility: Almost insoluble (0.072 g/l) (25 º C),
• PSA: 26.3